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Abstract

2-Octanone, a methyl hexyl ketone (CH3C(O)CsHa13), is a colorless to pale yellow liquid with a
characteristic fruity, apple-like aroma.[1] This versatile organic compound has found numerous
applications across a wide range of industries, primarily due to its excellent solvency, pleasant
odor, and its utility as a chemical intermediate. This technical guide provides an in-depth
overview of the potential industrial uses of 2-octanone, with a focus on its applications in the
fragrance, food, and coatings industries. Detailed experimental protocols for its synthesis,
purification, and analysis are provided, along with key performance evaluation methods. All
guantitative data is summarized in structured tables for ease of comparison, and key processes
are visualized through diagrams.

Physicochemical and Toxicological Properties of 2-
Octanone

A comprehensive understanding of the physical, chemical, and toxicological properties of 2-
octanone is essential for its safe and effective industrial application.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CsH160 [2]
Molar Mass 128.21 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Fruity, apple-like, floral, and
Odor sligh)tlly :ifter 5114
Boiling Point 173 °C (lit.) [1]
Melting Point -16 °C (lit.) [5]
Flash Point 52 °C (126 °F) [6]
Density 0.819 g/mL at 25 °C (lit.) [1]
Vapor Pressure 1.35 mmHg at 25 °C [6]
Water Solubility 0.94g/L [1]
Solubility in Organic Solvents Soluble in ethanol, ether, and [6][7]
hydrocarbons
Refractive Index n20/D 1.416 (lit.) [3]
Endpoint Value Species Reference
Acute Oral LD50 >5 g/kg Rat [1]
Acute Dermal LD50 >5 g/kg Rabbit [1]

Not found to be

Genotoxicity

In vitro studies

genotoxic

[6]

No safety concerns at

Skin Sensitization

current use levels

heptanone

Read-across from 2-

[6]

Industrial Synthesis and Purification of 2-Octanone
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2-Octanone can be synthesized through various chemical routes. The choice of method often
depends on the desired purity, scale of production, and economic feasibility.

Synthesis of 2-Octanone

Two primary methods for the industrial synthesis of 2-octanone are the oxidation of 2-octanol
and the reductive condensation of acetone with pentanal.[2] A laboratory-scale synthesis from
1-octyne is also well-documented.

This protocol is based on the oxidation of a secondary alcohol to a ketone using sodium
hypochlorite (bleach) as the oxidizing agent.[1]

Materials:

e 2-octanol

e Glacial acetic acid

e Acetone

e Sodium hypochlorite solution (commercial bleach)
e Sodium bisulfite

o Ether

» Saturated sodium chloride solution
e Anhydrous magnesium sulfate

e Three-neck round-bottom flask

e Separatory funnel

o Stirring apparatus

e Thermometer

e Heating mantle
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Rotary evaporator

Procedure:

In a three-neck round-bottom flask equipped with a stirrer, thermometer, and a separatory
funnel, combine 2-octanol, acetic acid, and acetone.

Cool the mixture in an ice bath and begin stirring.

Slowly add the sodium hypochlorite solution from the separatory funnel, ensuring the
temperature of the reaction mixture does not exceed 40°C.

After the addition is complete, continue stirring for 1-2 hours at room temperature.

To quench any remaining oxidizing agent, add a solution of sodium bisulfite and stir for 15
minutes.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.
Combine the organic layers and wash with a saturated sodium chloride solution.
Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the ether using a rotary evaporator.

The resulting crude 2-octanone can be further purified by distillation.

This method involves the hydration of an alkyne to a ketone.[7]

Materials:

1-Octyne

Formic acid

Dichloromethane (CH2Cl2)

Sodium carbonate solution
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Anhydrous magnesium sulfate

Heating oil bath

Distillation apparatus

Gas chromatograph (for monitoring reaction progress)

Procedure:

e Combine 1-octyne (7.5 g) and formic acid (100 mL) in a round-bottom flask.
e Heat the mixture in an oil bath at 100°C.

» Monitor the reaction progress by gas chromatography. The reaction is typically complete
within 6 hours.

e Cool the reaction mixture and dilute with dichloromethane (170 mL).

e Wash the organic solution sequentially with water, sodium carbonate solution, and water.
» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent in vacuo.

« Distill the residue at a boiling point of 171-173 °C to obtain pure 2-octanone.

Purification of 2-Octanone

Fractional distillation is the most common method for purifying 2-octanone, especially to
separate it from unreacted starting materials and byproducts.[8]

This protocol is a general procedure for the purification of a liquid by distillation.[9]
Materials:
e Crude 2-octanone

o Distillation flask
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» Fractionating column

e Condenser

e Receiving flask

e Heating mantle

» Boiling chips

e Thermometer

Procedure:

Place the crude 2-octanone and a few boiling chips into the distillation flask.
e Set up the fractional distillation apparatus.

e Heat the distillation flask gently with a heating mantle.

o Collect the fraction that distills at the boiling point of 2-octanone (173°C).

o Monitor the temperature at the top of the column; a stable temperature indicates the
collection of a pure fraction.

Quality Control and Analysis

Gas chromatography (GC) is a standard method for assessing the purity of 2-octanone.[5]

This protocol outlines a general procedure for analyzing the purity of 2-octanone using a gas
chromatograph with a flame ionization detector (GC-FID).[5][10]

Materials:
e 2-octanone sample
» High-purity solvent for dilution (e.g., hexane)

e Gas chromatograph with FID
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e Appropriate GC column (e.g., a non-polar or medium-polarity column)

e Microsyringe

Procedure:

Prepare a dilute solution of the 2-octanone sample in the chosen solvent.

o Set the GC parameters, including injector temperature, oven temperature program, and
detector temperature.

 Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.
e Run the analysis and record the chromatogram.

o The purity of the 2-octanone can be determined by the relative area of its peak compared to
the total area of all peaks in the chromatogram.

Industrial Applications of 2-Octanone

2-Octanone's unique combination of properties makes it a valuable component in several
industrial applications.

Fragrance and Flavor Industry

2-Octanone is a widely used fragrance and flavoring ingredient due to its pleasant fruity and
floral scent.[11][12] It is found naturally in many foods and is used to impart these notes to a
variety of products.[7][13]

2-Octanone is often used in lavender fragrances to provide a natural green effect and can be
found in perfumes, body sprays, and deodorants.[4][11][13]

Headspace gas chromatography-mass spectrometry (GC-MS) can be used to evaluate the
longevity of a fragrance compound on a substrate.[1]

Materials:

o Fragrance formulation containing 2-octanone
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e Substrate (e.g., filter paper, fabric swatch)

e Headspace vials

» Headspace autosampler coupled to a GC-MS system

Procedure:

» Apply a standardized amount of the fragrance formulation to the substrate.
o Place the substrate in a headspace vial and seal it.

e Analyze the headspace at different time intervals (e.g., 0, 1, 2, 4, 8 hours) using the HS-GC-
MS system.

e The concentration of 2-octanone in the headspace at each time point is determined by the
peak area in the chromatogram.

o Aplot of concentration versus time provides a measure of the fragrance's longevity.

Coatings and Resins

2-Octanone serves as a high-boiling solvent, particularly for epoxy resin coatings and
nitrocellulose lacquers.[2][7] Its slow evaporation rate can be advantageous in certain coating
applications.

In epoxy formulations, a suitable solvent is crucial for adjusting viscosity and ensuring proper
application and film formation.

This protocol outlines a general procedure for formulating a simple two-component epoxy
coating and evaluating its performance.

Materials:
e Bisphenol A-based epoxy resin
o Polyamide curing agent

e 2-Octanone
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Substrate panels (e.g., steel)

Mixing containers and stirrer

Film applicator

Adhesion tester (e.g., cross-cut or pull-off)

Chemical resistance testing reagents (e.g., acids, bases, solvents)
Procedure:

o Formulation: In a mixing container, dissolve the epoxy resin in 2-octanone to achieve a
desired viscosity.

o Mixing: Add the polyamide curing agent to the resin solution according to the manufacturer's
recommended mix ratio and stir thoroughly.

o Application: Apply the coating to the substrate panels using a film applicator to a uniform
thickness.

e Curing: Allow the coated panels to cure under controlled conditions (e.g., 7 days at 25°C and
50% relative humidity).

o Performance Testing:

o Adhesion: Evaluate the adhesion of the cured coating using a standardized method such
as ASTM D3359 (Cross-Cut Tape Test) or ASTM D4541 (Pull-Off Adhesion Test).[7]

o Chemical Resistance: Assess the chemical resistance by spot testing or immersion in
various chemicals according to methods like ASTM D1308.[3][5] Evaluate for any changes
in the coating such as blistering, discoloration, or loss of adhesion.

Chemical Synthesis

2-Octanone can be used as a starting material or intermediate in the synthesis of other organic
compounds. For example, it can be further oxidized to produce carboxylic acids.[3]
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Visualizing Key Processes

To better understand the synthesis and analysis of 2-octanone, the following diagrams
illustrate the key workflows.

Synthesis of 2-Octanone via Oxidation of 2-Octanol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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